1,1-Dimethylsiletane

Specification

• CAS No.: 2295-12-7
• Molecular Formula: C5H12Si
• Molecular Weight: 100.23 g/mol
• IUPAC Name: 1,1-dimethylsiletane
• Standard InChI: InChI=1S/C5H12Si/c1-6(2)4-3-5-6/h3-5H2,1-2H3
• Standard InChI Key: YQQFFTNDQFUNHB-UHFFFAOYSA-N
• SMILES: C[Si]1(CCC1)C
• Canonical SMILES: C[Si]1(CCC1)C

Introduction

Physical and Chemical Properties

Structural Characteristics

1,1-Dimethylsiletane features a four-membered ring with a silicon atom at position 1 and two methyl groups attached to this silicon atom. The molecular structure can be represented as a cyclic compound with three CH₂ groups forming a ring with a Si(CH₃)₂ group. This arrangement creates a strained system that contributes to the compound's reactivity in various chemical transformations.

Basic Properties

Table 1: Physical and Chemical Properties of 1,1-Dimethylsiletane

Property	Value
Chemical Formula	C₅H₁₂Si
Molecular Weight	100.2343 g/mol
CAS Registry Number	2295-12-7
IUPAC Standard InChIKey	YQQFFTNDQFUNHB-UHFFFAOYSA-N
Alternative Names	1,1-Dimethyl-1-silacyclobutane, Cyclotrimethylenedimethylsilane

These fundamental properties provide the foundation for understanding 1,1-Dimethylsiletane's behavior in chemical reactions and material applications. The relatively low molecular weight and specific structural arrangement contribute to its value as a building block in silicon chemistry.

Polymerization and Polymer Properties

Anionic Polymerization

Research has demonstrated that 1,1-Dimethyl-1-silacyclobutane can be polymerized anionically with sec-butyllithium as an initiator in various solutions. In n-hexane solution with N,N,N',N'-tetramethyl ethylenediamine, high molecular weight poly(1,1-dimethyl silabutane) can be prepared without precipitation during propagation.

The chain length of the polymer can be extended stoichiometrically by successive additions of the monomer or tert-butoxy styrene to the polymer solution after completion of the polymerization. This controlled polymerization method allows for the creation of polymers with specific molecular weights and narrow molecular weight distributions, enabling tailored material properties for specific applications.

Polymer Characterization Techniques

Table 2: Analytical Methods for Poly(1,1-dimethyl silabutane) Characterization

Analytical Technique	Application	Information Obtained
¹H NMR Spectroscopy	Structural analysis	Head-to-tail configuration
¹³C NMR Spectroscopy	Carbon environment analysis	Structural confirmation
Two-dimensional ¹H-¹³C correlation	Detailed structural analysis	Bond connectivity confirmation
Differential Scanning Calorimetry	Thermal analysis	Crystallinity confirmation
X-ray Diffraction	Structural analysis	Crystal structure determination

These analytical techniques provide comprehensive characterization of the polymer structure and properties, enabling researchers to establish clear structure-property relationships. The combination of spectroscopic and thermal analysis methods delivers complementary information about both molecular and macroscopic properties.

Crystalline Nature

Differential scanning calorimetry and X-ray diffraction measurements have demonstrated that poly(1,1-dimethyl silabutane) is a crystalline polymer. This crystallinity distinguishes it from many amorphous silicon-containing polymers and suggests unique thermal and mechanical properties that may be valuable for specific applications. The crystalline regions likely contribute to enhanced mechanical strength and thermal stability compared to amorphous analogues.

Comparison with Related Silicon Compounds

Silicon-Containing Polymers

While 1,1-Dimethylsiletane and its resulting polymer have specific properties, other silicon-containing compounds such as poly(dimethyl siloxane) (PDMS) exhibit different characteristics. PDMS, for example, features a silicon-oxygen backbone rather than the silicon-carbon backbone found in poly(1,1-dimethyl silabutane).

Table 3: Comparison of Silicon-Containing Compounds

Compound	Structure	Key Characteristics
1,1-Dimethylsiletane	Four-membered ring with Si(CH₃)₂ group	Monomer for crystalline polymers
Poly(1,1-dimethyl silabutane)	Polymer with Si(CH₃)₂ in backbone	Crystalline polymer
Poly(dimethyl siloxane) (PDMS)	Si-O backbone with methyl groups	Elasticity, very low glass-transition temperature, high solubilities in nonpolar solvents, high gas permeability, resistance to oxidation and radiation effects, stability at high and low temperatures

The distinct properties of these silicon compounds result from their different backbone structures and molecular arrangements. While PDMS demonstrates remarkable elasticity and thermal stability, poly(1,1-dimethyl silabutane) offers crystallinity that may be advantageous for different applications requiring structural rigidity or specific thermal responses.

Synthesis Methods

Anionic Polymerization Protocol

The anionic polymerization of 1,1-Dimethyl-1-silacyclobutane involves several key steps:

• Initiation with sec-butyllithium in an appropriate solvent system

• Addition of N,N,N',N'-tetramethyl ethylenediamine to prevent precipitation during propagation

• Controlled propagation to achieve desired molecular weight

• Optional chain extension through additional monomer addition

• Polymer characterization using spectroscopic and thermal analysis techniques

This protocol allows for the controlled synthesis of poly(1,1-dimethyl silabutane) with specific molecular weight characteristics. The success of the polymerization depends significantly on the reaction conditions, including solvent choice, temperature, and the presence of additives that prevent precipitation and promote controlled chain growth.

Analytical Methods for Characterization

Spectroscopic Analysis

For the analysis of 1,1-Dimethylsiletane and its polymers, several spectroscopic techniques are employed:

• Nuclear Magnetic Resonance (NMR) spectroscopy:

  • ¹H NMR for hydrogen environments

  • ¹³C NMR for carbon environments

  • ²⁹Si NMR for silicon environments

  • Two-dimensional correlation techniques for structural confirmation

• Size exclusion chromatography (SEC), particularly when coupled with light scattering detection (GPC/LS), for molecular weight determination

• Differential scanning calorimetry for thermal analysis and crystallinity determination

• X-ray diffraction for crystal structure analysis

Table 4: Spectroscopic Techniques for Silicon Compound Analysis

Technique	Information Provided	Application in Silicon Chemistry
¹H NMR	Hydrogen environments	Structural confirmation, purity assessment
¹³C NMR	Carbon environments	Backbone structure analysis
²⁹Si NMR	Silicon environments	Silicon atom environment characterization
GPC/LS	Molecular weight distribution	Polymer characterization
DSC	Thermal properties	Glass transition and melting point determination
XRD	Crystal structure	Crystallinity confirmation

These analytical methods provide comprehensive characterization of both the monomer and resulting polymers, enabling researchers to establish clear relationships between molecular structure and macroscopic properties. The combination of techniques allows for verification of chemical composition, determination of molecular weight distributions, and confirmation of crystalline structures.

Research Significance and Future Directions

Significance in Polymer Chemistry

The study of 1,1-Dimethylsiletane and its polymerization contributes to the broader understanding of silicon-containing polymers. The crystalline nature of poly(1,1-dimethyl silabutane) sets it apart from many amorphous silicon polymers and suggests unique structure-property relationships that may be valuable for specific applications. This crystallinity represents an important point of differentiation when compared to widely used silicon-based polymers like PDMS, which typically exhibit amorphous characteristics and elastomeric properties.

Future Research Directions

Based on the available research, future investigations on 1,1-Dimethylsiletane might focus on:

• Development of new polymerization methods for more precise control over polymer architecture

• Investigation of copolymerization with other monomers to create materials with tailored properties

• Detailed study of the crystalline structure of poly(1,1-dimethyl silabutane) and its relationship to material properties

• Exploration of potential applications in materials science based on the unique properties of the polymer

These research directions would build upon existing knowledge while expanding the potential applications and fundamental understanding of 1,1-Dimethylsiletane and its derivatives.